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Introduction

D-Apiose, a naturally occurring branched-chain monosaccharide, is a key component of
complex polysaccharides in the primary cell walls of plants.[1] Its unique structure, featuring a
tertiary alcohol, contributes to its distinct physical and chemical properties. This guide provides
an in-depth overview of the known physical characteristics of D-Apiose, details on general
experimental methodologies for their determination, and a visualization of its critical role in the
borate cross-linking of rhamnogalacturonan Il (RG-I1).

Core Physical Properties of D-Apiose

D-Apiose is a pentose sugar with the molecular formula CsH100s and a molecular weight of
150.13 g/mol .[2][3][4][5][6][7] It typically presents as a colorless substance or a syrup and is
soluble in water.[5][6]

Summary of Quantitative Data
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Physical Property Value Notes
Molecular Formula CsH100s [21[3]1[5][6]
Molecular Weight 150.13 g/mol [2][3114105]116117]
) Colorless, Crystalline Solid or
Physical Form [51[6]
Syrup
Solubility Readily soluble in water [2][6]
) N ) This is a computationally
Predicted Boiling Point 368.8 £35.0 °C )
predicted value.[3]
) ) This is a computationally
Predicted Density 1.518 £ 0.06 g/cm3 )
predicted value.[3]
Specific Rotation [a]D?> +5.6°; [a]D® +9.1° [3][6]

Experimental Protocols for Determination of
Physical Properties

While specific, detailed experimental protocols for the determination of all physical properties of
D-Apiose are not extensively documented in publicly available literature, standard
methodologies for monosaccharides are applicable.

Melting Point Determination

The melting point of a crystalline solid sugar is determined using a melting point apparatus.

General Protocol:

A small, dry sample of the crystalline monosaccharide is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from which the sample starts to melt to the point at which it is
completely liquid is recorded as the melting point. Note: As D-Apiose can exist as a syrup, it
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may not exhibit a sharp melting point.

Boiling Point Determination

The boiling point of a liquid sugar or a sugar solution is determined at a specific atmospheric
pressure.

General Protocol:
e The liquid sample is placed in a distillation flask.
e The flask is heated, and the temperature of the vapor is measured with a thermometer.

e The temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure is recorded as the boiling point. Note: Due to their thermal instability,
boiling points of sugars are often determined under reduced pressure to prevent
decomposition.

Solubility Assessment

The solubility of a monosaccharide in a solvent like water is determined by finding the
maximum amount of the sugar that can be dissolved in a given amount of the solvent at a
specific temperature.

General Protocol:

A known volume of the solvent (e.g., water) is maintained at a constant temperature.

The monosaccharide is added in small, pre-weighed increments with constant stirring.

The point at which no more sugar dissolves, and a saturated solution is formed, is noted.

The total weight of the dissolved sugar is used to calculate the solubility, often expressed in
g/100 mL or mg/L.

Optical Rotation Measurement

The optical rotation of a chiral molecule like D-Apiose is measured using a polarimeter.[8]
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General Protocol:

» A solution of the monosaccharide of a known concentration is prepared in a suitable solvent
(e.g., water).

e The polarimeter tube is filled with the solution.
o Abeam of plane-polarized light is passed through the solution.

e The angle to which the plane of polarized light is rotated by the solution is measured by the
instrument.

o The specific rotation is then calculated using the observed rotation, the concentration of the
solution, and the length of the polarimeter tube.

Logical Relationship: Borate Cross-linking of
Rhamnogalacturonan Il

D-Apiose plays a crucial structural role in the plant cell wall as a component of the pectic
polysaccharide rhamnogalacturonan Il (RG-Il). Two RG-1l molecules can be cross-linked
through a borate diester bond formed with the apiosyl residues of each RG-Il monomer.[9][10]
[11] This cross-linking is essential for the structural integrity of the primary cell wall.[9][10]
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Caption: Borate cross-linking of two RG-Il monomers via D-Apiose residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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